Cas no 1212798-98-5 (methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate
• CAS No: 1212798-98-5
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6446022
• PubChem ID: 165355146
• Update Time: 2025-06-08

methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate
• EN300-1162669
• DTXSID201205051
• Methyl (betaS)-beta-amino-5-chloro-2-methoxybenzenepropanoate
• 1212798-98-5

• Inchi： 1S/C11H14ClNO3/c1-15-10-4-3-7(12)5-8(10)9(13)6-11(14)16-2/h3-5,9H,6,13H2,1-2H3/t9-/m0/s1
• InChI Key： NQZHAORGWNVYRG-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CC(=O)OC)N)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate

Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate (CAS No. 1212798-98-5): A Comprehensive Overview

Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate, identified by its CAS number 1212798-98-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a stereogenic center and a complex aromatic substitution pattern, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The compound's structure consists of a propanoate moiety linked to an amino group, with the stereogenic center at the third carbon atom. The presence of a chloro group at the 5-position and a methoxy group at the 2-position of the phenyl ring introduces additional functional diversity, which can influence its interactions with biological targets. This unique arrangement makes it a promising candidate for exploring novel therapeutic avenues.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate is particularly noteworthy, as the (S)-configuration has been shown to exhibit enhanced biological activity in several pharmacological contexts. This has spurred research into understanding the relationship between stereocenter configuration and biological function.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The presence of both an amino group and a carboxylate group provides multiple points for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is crucial in drug development, where subtle modifications can significantly impact potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of aromatic substitution patterns in influencing biological activity. The chloro and methoxy groups in Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate are strategically positioned to interact with biological targets in specific ways. For instance, the electron-withdrawing nature of the chloro group can modulate electronic properties, while the methoxy group can participate in hydrogen bonding interactions. These features make it an intriguing candidate for further exploration.

The compound's potential applications extend beyond mere structural curiosity. Researchers are increasingly interested in leveraging computational methods to predict and validate biological activities. Advanced molecular modeling techniques have been employed to simulate interactions between Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate and various biological targets, providing insights into its mechanism of action. These studies have revealed promising leads for further experimental validation.

In addition to its structural features, Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate has shown potential in preliminary pharmacological assays. Early data suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating various diseases. While more extensive studies are needed to confirm these findings, they underscore the compound's significance as a lead molecule in drug discovery.

The synthesis of this compound presents an interesting challenge for organic chemists. The stereocontrol required to achieve the (S)-configuration at the propanoate stereocenter is non-trivial and requires careful optimization of reaction conditions. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of complex molecules like Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate, which is essential for evaluating their biological potential.

The future directions for research on Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate are multifaceted. Further investigation into its pharmacological properties will be crucial in determining its therapeutic relevance. Additionally, exploring derivatives with modified substitution patterns could lead to new compounds with enhanced efficacy or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

As our understanding of molecular interactions continues to evolve, compounds like Methyl (3S)-3-amino-3-(5-chloro-2-methoxyphenyl)propanoate will play an increasingly important role in drug discovery and development. Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic strategies. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock their full potential and contribute to improving human health.